Cas no 88661-12-5 (Benzenemethanol, 2-hydroxy-3-mercapto-5-octyl-)

• Product Name: Benzenemethanol, 2-hydroxy-3-mercapto-5-octyl-
• CAS No: 88661-12-5
• MF: C₁₅H₂₄O₂S
• MW: 268.414863586426
• CID: 625198
• PubChem ID: 71319391
• Update Time: 2025-04-19

Benzenemethanol, 2-hydroxy-3-mercapto-5-octyl- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-hydroxy-3-mercapto-5-octyl-
• 2-(hydroxymethyl)-4-octyl-6-sulfanylphenol
• DTXSID30749415
• 88661-12-5

• Inchi： 1S/C15H24O2S/c1-2-3-4-5-6-7-8-12-9-13(11-16)15(17)14(18)10-12/h9-10,16-18H,2-8,11H2,1H3
• InChI Key： SMDUAOFVYGMOFE-UHFFFAOYSA-N
• SMILES： SC1C(=C(CO)C=C(C=1)CCCCCCCC)O

Computed Properties

• Exact Mass: 268.14970118g/mol
• Monoisotopic Mass: 268.14970118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 41.5Ų